molecular formula C10H11ClO3 B8778703 3-(4-Chloro-2-methylphenoxy)propionic acid CAS No. 2307-66-6

3-(4-Chloro-2-methylphenoxy)propionic acid

Cat. No.: B8778703
CAS No.: 2307-66-6
M. Wt: 214.64 g/mol
InChI Key: ILNCZQXPGNSQRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chloro-2-methylphenoxy)propionic acid is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

2307-66-6

Molecular Formula

C10H11ClO3

Molecular Weight

214.64 g/mol

IUPAC Name

3-(4-chloro-2-methylphenoxy)propanoic acid

InChI

InChI=1S/C10H11ClO3/c1-7-6-8(11)2-3-9(7)14-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)

InChI Key

ILNCZQXPGNSQRN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Cl)OCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of LiOH.H2O (0.50 g; 12 mmol) in water (10 mL) was added to a solution of ethyl 3-(4-chloro-2-methylphenoxy)propionate (1.98 g; 8.15 mmol; from step (i) above) in THF (20 mL). The reaction mixture was stirred at room temperature overnight, THF was evaporated and the water phase was washed with ether. The resultant solution was acidified with HCl (2M), whereafter a solid material precipitated. The product was filtered and air-dried yielding 0.62 g (35%) of the sub-title compound.
Name
LiOH.H2O
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
1.98 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
35%

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